Cas no 54965-00-3 (Benzene, 1,4-dichloro-2-(1-chloroethyl)-)

Benzene, 1,4-dichloro-2-(1-chloroethyl)- structure
54965-00-3 structure
Product Name:Benzene, 1,4-dichloro-2-(1-chloroethyl)-
CAS No:54965-00-3
MF:C8H7Cl3
MW:209.50017952919
CID:1591631
PubChem ID:599635
Update Time:2025-04-21

Benzene, 1,4-dichloro-2-(1-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dichloro-2-(1-chloroethyl)-
    • 1,4-dichloro-2-(1-chloroethyl)benzene
    • 1,4-Dichloro-2-(1-chloroethyl)benzene #
    • BQDSTOZTTWVLJS-UHFFFAOYSA-N
    • 1,4-Dichloro-2-(1-chloroethyl )benzene
    • SCHEMBL11501929
    • DB-354200
    • AKOS009237890
    • 54965-00-3
    • Inchi: 1S/C8H7Cl3/c1-5(9)7-4-6(10)2-3-8(7)11/h2-5H,1H3
    • InChI Key: BQDSTOZTTWVLJS-UHFFFAOYSA-N
    • SMILES: ClC(C)C1C=C(C=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 207.96151
  • Monoisotopic Mass: 207.961333g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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